4-Benzyloxycarbonylamino-3-chlorobenzoic acid

• Molecular Formula: C15H12ClNO4
• Molecular Weight: 305.71 g/mol
• IUPAC Name: 3-chloro-4-(phenylmethoxycarbonylamino)benzoic acid
• InChI: InChI=1S/C15H12ClNO4/c16-12-8-11(14(18)19)6-7-13(12)17-15(20)21-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,20)(H,18,19)
• InChI Key: KNVHJZCCSJNVOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=C(C=C(C=C2)C(=O)O)Cl

Description

4-Benzyloxycarbonylamino-3-chlorobenzoic acid is a useful research compound. Its molecular formula is C15H12ClNO4 and its molecular weight is 305.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Potassium t-butoxide (24.7 g) was dissolved in dimethylsulfoxide (221 ml) and admixed with methyl 4-benzyloxycarbonylamino-3-chlorobenzoate (4.52 g) and the mixture was stirred at room temperature for 25 minutes. The reaction mixture was poured into water (200 ml), which was then acidified with 1N hydrochloric acid (225 ml) and then extracted with ethyl acetate. The ethyl acetate layer was washed successively with water and saturated brine, and dried over magnesium sulfate. The solvent was distilled off under reduced pressure, and the residue was purified by column chromatography on silica gel (ethyl acetate/hexane=2:5). A desired fraction was concentrated under reduced pressure to obtain 4-benzyloxycarbonylamino-3-chlorobenzoic acid (2.47 g) as a white powder.